Cas no 851947-78-9 (ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851947-78-9
• MF: C₂₄H₁₇N₃O₅S
• MW: 459.473884344101
• CID: 6320137
• PubChem ID: 4415572
• Update Time: 2025-05-23

ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(1-benzofuran-2-carbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• F0641-0118
• ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590055
• ethyl 5-(benzofuran-2-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670216-01
• 851947-78-9

• Inchi： 1S/C24H17N3O5S/c1-2-31-24(30)20-16-13-33-22(19(16)23(29)27(26-20)15-9-4-3-5-10-15)25-21(28)18-12-14-8-6-7-11-17(14)32-18/h3-13H,2H2,1H3,(H,25,28)
• InChI Key： OTOUIWQCUSCQLK-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(C1=CC2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 459.08889182g/mol
• Monoisotopic Mass: 459.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 129Ų

Additional information on ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate: A Comprehensive Overview

The compound Ethyl 5-(1-benzofuran-2-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No: 851947-78-9) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule's structure is characterized by the presence of a benzofuran moiety, a thienopyridazine ring system, and an ethyl ester group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of heterocyclic compounds like thieno[3,4-d]pyridazine in drug discovery. The thienopyridazine ring system is known for its ability to act as a scaffold for various bioactive molecules. In the case of Ethyl 5-(1-benzofuran-2-amido)-4-oxo..., the thienopyridazine ring is further substituted with a benzofuran group at position 5 and a phenyl group at position 3. This substitution pattern enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

The benzofuran moiety in this compound plays a crucial role in modulating its electronic properties. Benzofurans are known for their aromaticity and ability to participate in various chemical reactions. In this molecule, the benzofuran group is attached via an amide linkage to the thienopyridazine ring. This amide bond not only strengthens the molecule's structure but also introduces hydrogen bonding capabilities, which are essential for interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a drug delivery agent. Researchers have explored the use of ester groups like the ethyl ester in this molecule as carriers for bioactive agents. The ester group can be cleaved under specific physiological conditions, releasing the active component and allowing it to exert its therapeutic effects. This property makes Ethyl 5-(1-benzofuran...) a valuable tool in targeted drug delivery systems.

Moreover, the presence of multiple functional groups in this compound makes it an excellent candidate for further chemical modifications. For instance, the phenyl group at position 3 can be substituted with other aromatic or aliphatic groups to tailor the molecule's properties for specific applications. Such modifications could lead to the development of new materials with enhanced mechanical or electronic properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis begins with the preparation of intermediate compounds that contain key functional groups. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product. The synthesis process requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in green chemistry have also influenced the synthesis of Ethyl 5-(1-benzofuran...). Researchers have explored the use of environmentally friendly solvents and catalysts to reduce the environmental footprint of its production. These efforts align with global trends toward sustainable chemical manufacturing practices.

In conclusion, Ethyl 5-(1-benzofuran...) (CAS No: 851947-78-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and functional groups make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex molecular systems and their applications.